![molecular formula C17H11Cl2NO2S B251288 N-(3-acetylphenyl)-3,6-dichloro-1-benzothiophene-2-carboxamide](/img/structure/B251288.png)
N-(3-acetylphenyl)-3,6-dichloro-1-benzothiophene-2-carboxamide
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Overview
Description
N-(3-acetylphenyl)-3,6-dichloro-1-benzothiophene-2-carboxamide, also known as AD-041, is a synthetic compound that belongs to the class of benzothiophene derivatives. This compound has gained attention in the scientific community due to its potential therapeutic applications in various diseases, including cancer and inflammation.
Scientific Research Applications
N-(3-acetylphenyl)-3,6-dichloro-1-benzothiophene-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases. One of the major areas of research is cancer. Studies have shown that this compound inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to be effective in inhibiting the metastasis of cancer cells. This compound has also been studied for its anti-inflammatory properties. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation.
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-3,6-dichloro-1-benzothiophene-2-carboxamide involves the inhibition of various signaling pathways involved in cell growth and inflammation. It has been found to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. This compound also inhibits the activity of PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. Additionally, this compound has been found to inhibit the activity of HDAC enzymes, which play a role in regulating gene expression.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. Studies have shown that it inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to inhibit the metastasis of cancer cells. This compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been found to have anti-angiogenic properties, which can inhibit the growth of blood vessels that supply nutrients to tumors.
Advantages and Limitations for Lab Experiments
N-(3-acetylphenyl)-3,6-dichloro-1-benzothiophene-2-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has been extensively studied for its potential therapeutic applications in various diseases, making it a promising candidate for further research. However, there are some limitations to using this compound in lab experiments. It has been found to have low solubility in water, which can limit its use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to design experiments to study its effects.
Future Directions
There are several future directions for the research on N-(3-acetylphenyl)-3,6-dichloro-1-benzothiophene-2-carboxamide. One area of research is the development of this compound as a potential therapeutic agent for cancer and inflammation. Further studies are needed to determine the optimal dosage and administration of this compound in humans. Another area of research is the identification of the specific molecular targets of this compound, which can help in the design of more targeted therapies. Additionally, studies are needed to determine the safety and toxicity of this compound in humans, which is essential for its clinical development.
Synthesis Methods
The synthesis of N-(3-acetylphenyl)-3,6-dichloro-1-benzothiophene-2-carboxamide involves the reaction of 3,6-dichlorobenzothiophene-2-carboxylic acid with acetic anhydride in the presence of a catalyst, followed by the reaction with 3-acetylaniline. The final product is obtained after purification using column chromatography. This method has been optimized to obtain a high yield of this compound with high purity.
Properties
Molecular Formula |
C17H11Cl2NO2S |
---|---|
Molecular Weight |
364.2 g/mol |
IUPAC Name |
N-(3-acetylphenyl)-3,6-dichloro-1-benzothiophene-2-carboxamide |
InChI |
InChI=1S/C17H11Cl2NO2S/c1-9(21)10-3-2-4-12(7-10)20-17(22)16-15(19)13-6-5-11(18)8-14(13)23-16/h2-8H,1H3,(H,20,22) |
InChI Key |
CYTXGMNFUFEHFB-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C3=C(S2)C=C(C=C3)Cl)Cl |
Origin of Product |
United States |
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